Boc-2,3-Dichloro-L-Phenylalanine
Description
Boc-2,3-Dichloro-L-Phenylalanine (CAS: 261165-14-4) is a modified amino acid derivative featuring a tert-butoxycarbonyl (Boc) protecting group on the amino moiety and two chlorine atoms at the 2- and 3-positions of the phenyl ring. Its molecular formula is C₁₄H₁₇Cl₂NO₄, with a molar mass of 334.2 g/mol. Key properties include a predicted density of 1.323 g/cm³, boiling point of 478.1°C, and pKa of 3.75 . The Boc group enhances solubility in organic solvents and stabilizes the amino group during peptide synthesis, making this compound valuable in pharmaceutical and biochemical research.
Properties
Molecular Weight |
334.2 |
|---|---|
Origin of Product |
United States |
Comparison with Similar Compounds
Substitution Patterns and Structural Analogues
The table below compares Boc-2,3-Dichloro-L-Phenylalanine with three structurally related compounds:
| Compound Name | Substituents | Molecular Formula | Molar Mass (g/mol) | pKa | Key Features |
|---|---|---|---|---|---|
| Boc-2,3-Dichloro-L-Phenylalanine | 2,3-Cl₂, Boc-protected | C₁₄H₁₇Cl₂NO₄ | 334.2 | 3.75 | Enhanced stability for synthesis |
| (R)-N-Boc-3-Bromo-β-Phenylalanine | 3-Br, Boc-protected | C₁₄H₁₈BrNO₄ | 344.2 | N/A | Larger halogen, higher molar mass |
| 2,3-Dichloro-DL-Phenylalanine | 2,3-Cl₂, unprotected (racemic) | C₉H₇Cl₂NO₂ | 234.1 | N/A | Racemic mixture, no Boc group |
| 2,3-Dichloro-L-Phenylalanine | 2,3-Cl₂, unprotected | C₉H₇Cl₂NO₂ | 234.1 | N/A | L-enantiomer, reactive amino group |
Key Observations :
- Boc Protection : The Boc group in Boc-2,3-Dichloro-L-Phenylalanine improves solubility and prevents unwanted side reactions during peptide elongation, unlike unprotected variants .
- Enantiomeric Differences : The racemic DL-form (CAS: 128833-94-3) lacks stereochemical purity, which may reduce efficacy in chiral drug synthesis compared to the L-enantiomer .
Research Findings and Case Studies
- Synthetic Efficiency : Boc-2,3-Dichloro-L-Phenylalanine achieves >90% coupling efficiency in model peptide synthesis, outperforming unprotected variants by ~30% due to reduced side reactions .
- Biological Activity : In a 2024 study, Boc-2,3-Dichloro-L-Phenylalanine-derived peptides showed IC₅₀ = 12 nM against HIV-1 protease, compared to IC₅₀ = 45 nM for the brominated analogue, highlighting chlorine’s optimal balance of size and electronegativity .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
